Cas no 138898-92-7 (Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl)
138898-92-7 structure
Product Name:Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl
CAS No:138898-92-7
MF:C9H16OS3
MW:236.41773891449
CID:1256575
PubChem ID:85626610
Update Time:2025-04-20
Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl Chemical and Physical Properties
Names and Identifiers
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- Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl
- DTXSID501230508
- 138898-92-7
-
- Inchi： 1S/C9H16OS3/c1-4-7-11-12-9(6-3)13(10)8-5-2/h4-5,8-9H,1,6-7H2,2-3H3/b8-5+
- InChI Key： ZNCVCGZAKFLEMH-VMPITWQZSA-N
- SMILES： CCC(S(/C=C/C)=O)SSCC=C
Computed Properties
- Exact Mass: 236.03648
- Monoisotopic Mass: 236.03632865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 86.9Ų
Experimental Properties
- PSA: 17.07
Disulfide, 2-propenyl 1-(1-propenylsulfinyl)propyl Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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